Cas no 2060033-13-6 ((4-cyclopentyloxolan-2-yl)methanamine)

• Product Name: (4-cyclopentyloxolan-2-yl)methanamine
• CAS No: 2060033-13-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD30502531
• CID: 5173534
• PubChem ID: 155896454
• Update Time: 2025-07-16

(4-cyclopentyloxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopentyltetrahydrofuran-2-yl)methanamine
• starbld0023737
• (4-cyclopentyloxolan-2-yl)methanamine
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502531
• Inchi： 1S/C10H19NO/c11-6-10-5-9(7-12-10)8-3-1-2-4-8/h8-10H,1-7,11H2
• InChI Key： NKEBLWDMJOIXAQ-UHFFFAOYSA-N
• SMILES： O1C(CN)CC(C1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Additional information on (4-cyclopentyloxolan-2-yl)methanamine

Introduction to (4-cyclopentyloxolan-2-yl)methanamine and Its Significance in Modern Chemical Research

(4-cyclopentyloxolan-2-yl)methanamine, a compound with the CAS number 2060033-13-6, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The (4-cyclopentyloxolan-2-yl)methanamine core structure, featuring a cyclopentyl oxide moiety linked to an amine group, opens up diverse possibilities for chemical modifications and functionalizations, making it a valuable scaffold for synthetic chemists.

The CAS number 2060033-13-6 serves as a unique identifier for this compound, ensuring precise communication and documentation in scientific literature and industrial applications. This specificity is crucial in fields where exact molecular composition is paramount, such as in drug development and material science. The presence of both the cyclopentyl ring and the oxolan group imparts distinct electronic and steric properties to the molecule, which can be harnessed for designing novel compounds with tailored functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with unprecedented accuracy. The (4-cyclopentyloxolan-2-yl)methanamine structure can be modeled to understand its reactivity, solubility, and potential interactions with biological targets. These simulations have become indispensable tools in the early stages of drug discovery, allowing scientists to screen vast libraries of compounds virtual before synthesizing them in the lab.

In the context of pharmaceutical research, the (4-cyclopentyloxolan-2-yl)methanamine scaffold has shown promise as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and metal-catalyzed coupling reactions, makes it a versatile intermediate. Researchers are exploring its potential in developing new therapeutic agents targeting various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

The CAS number 2060033-13-6 is not just a regulatory identifier but also a key reference point in academic and industrial collaborations. When scientists across different institutions or companies discuss this compound, the CAS number ensures that they are referring to the same entity without ambiguity. This level of precision is essential for maintaining consistency in research publications, patent filings, and material safety data sheets (MSDS).

One of the most intriguing aspects of (4-cyclopentyloxolan-2-yl)methanamine is its potential role in materials science. The unique combination of functional groups can influence its physical properties, making it suitable for applications in polymers, coatings, and specialty chemicals. For example, researchers have explored its use as a monomer in polymer synthesis, aiming to create materials with enhanced durability and flexibility. The cyclopentyl group contributes to steric hindrance, while the oxolan ring introduces polarity, resulting in a balanced set of properties.

The synthesis of (4-cyclopentyloxolan-2-yl)methanamine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic systems have simplified some synthetic routes, making it more feasible to produce this compound on an industrial scale. These advancements are particularly important for pharmaceutical applications where large quantities of high-purity compounds are needed.

In conclusion, (4-cyclopentyloxolan-2-yl)methanamine (CAS number 2060033-13-6) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions grows, so does the importance of compounds like this one in shaping the future of chemistry and medicine.